Cas no 2228990-53-0 (5-1-(aminomethyl)-4-hydroxycyclohexylthiophene-2-carbonitrile)

• Product Name: 5-1-(aminomethyl)-4-hydroxycyclohexylthiophene-2-carbonitrile
• CAS No: 2228990-53-0
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 5952937
• PubChem ID: 165970017
• Update Time: 2025-05-21

5-1-(aminomethyl)-4-hydroxycyclohexylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)-4-hydroxycyclohexylthiophene-2-carbonitrile
• 5-[1-(aminomethyl)-4-hydroxycyclohexyl]thiophene-2-carbonitrile
• EN300-1748638
• 2228990-53-0

• Inchi： 1S/C12H16N2OS/c13-7-10-1-2-11(16-10)12(8-14)5-3-9(15)4-6-12/h1-2,9,15H,3-6,8,14H2
• InChI Key： XQENWTWAIPLWIZ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1(CN)CCC(CC1)O

Computed Properties

• Exact Mass: 236.09833431g/mol
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-1-(aminomethyl)-4-hydroxycyclohexylthiophene-2-carbonitrile

5-1-(Aminomethyl)-4-Hydroxycyclohexylthiophene-2-Carbonitrile: A Comprehensive Overview

The compound with CAS No 2228990-53-0, known as 5-1-(aminomethyl)-4-hydroxycyclohexylthiophene-2-carbonitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a cyclohexane moiety, featuring both an amino methyl group and a hydroxyl group at specific positions. The thiophene ring serves as a versatile platform for further functionalization, while the cyclohexane ring contributes to the molecule's stability and flexibility.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials, particularly in the realm of organic electronics. The presence of the carbonitrile group in this compound adds electron-withdrawing properties, which can enhance the molecule's reactivity and compatibility in various chemical reactions. This makes it a promising candidate for applications in polymer synthesis, drug delivery systems, and even in the creation of novel sensors.

One of the most intriguing aspects of 5-1-(aminomethyl)-4-hydroxycyclohexylthiophene-2-carbonitrile is its potential in medicinal chemistry. The hydroxyl group on the cyclohexane ring can act as a site for hydrogen bonding, which is crucial for drug-target interactions. Additionally, the aminomethyl group provides a means for further chemical modification, enabling the creation of bioisosteric analogs with improved pharmacokinetic properties.

From a synthetic perspective, this compound can be synthesized through a multi-step process involving coupling reactions and cyclizations. The synthesis pathway typically begins with the preparation of intermediates that incorporate both the thiophene and cyclohexane moieties. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over stereochemistry during these reactions.

In terms of applications, 5-1-(aminomethyl)-4-hydroxycyclohexylthiophene-2-carbonitrile has shown promise in the development of advanced materials for energy storage systems. Its ability to form stable films with high conductivity makes it an ideal candidate for use in supercapacitors and lithium-ion batteries. Furthermore, its unique electronic properties make it suitable for applications in organic photovoltaics (OPVs), where it can serve as an electron acceptor material.

Recent research has also explored the use of this compound in biotechnology, particularly in the design of biosensors. The molecule's ability to undergo fluorescence changes upon interaction with specific analytes makes it a valuable tool for detecting environmental pollutants or biomolecules in complex matrices.

In conclusion, 5-1-(aminomethyl)-4-hydroxycyclohexylthiophene-2-carbonitrile (CAS No 2228990-53-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development, particularly in areas such as materials science, medicinal chemistry, and biotechnology.